Cas no 2172070-39-0 (tert-butyl 3-amino-3-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-ylpiperidine-1-carboxylate)

• Product Name: tert-butyl 3-amino-3-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-ylpiperidine-1-carboxylate
• CAS No: 2172070-39-0
• MF: C₁₇H₃₀N₄O₂
• MW: 322.445703983307
• CID: 5865706
• PubChem ID: 165598068
• Update Time: 2025-05-23

tert-butyl 3-amino-3-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-ylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-amino-3-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-ylpiperidine-1-carboxylate
• EN300-1627163
• tert-butyl 3-amino-3-[1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl]piperidine-1-carboxylate
• 2172070-39-0

• Inchi： 1S/C17H30N4O2/c1-12(2)14-13(10-20(6)19-14)17(18)8-7-9-21(11-17)15(22)23-16(3,4)5/h10,12H,7-9,11,18H2,1-6H3
• InChI Key： HICMGNOYKBBWKD-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC(C2=CN(C)N=C2C(C)C)(C1)N)=O

Computed Properties

• Exact Mass: 322.23687621g/mol
• Monoisotopic Mass: 322.23687621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 73.4Ų

Additional information on tert-butyl 3-amino-3-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-ylpiperidine-1-carboxylate

Introduction to Tert-butyl 3-amino-3-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-ylpiperidine-1-carboxylate (CAS No. 2172070-39-0)

Tert-butyl 3-amino-3-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-ylpiperidine-1-carboxylate is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2172070-39-0, belongs to a class of molecules that exhibit promising properties in the development of novel therapeutic agents.

The molecular structure of this compound incorporates several key functional groups, including a tert-butyl group, an amino group, a methyl group, and a pyrazolylpiperidine moiety. These structural elements contribute to its diverse chemical properties and biological interactions, making it a valuable candidate for further investigation in medicinal chemistry.

Recent advancements in drug discovery have highlighted the importance of multi-target directed ligands, which can interact with multiple biological targets simultaneously. Tert-butyl 3-amino-3-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-ylpiperidine-1-carboxylate fits well within this paradigm, as its structural features suggest potential interactions with various enzymes and receptors involved in critical biological pathways.

One of the most intriguing aspects of this compound is its ability to modulate kinase activity. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. The presence of the pyrazolylpiperidine scaffold in Tert-butyl 3-amino-3-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-ylpiperidine-1-carboxylate suggests that it may exhibit inhibitory effects on certain kinases, thereby offering a potential therapeutic strategy for these conditions.

In addition to its kinase-modulating properties, this compound has also shown promise in preclinical studies as a potential treatment for neurological disorders. The combination of the amino and tert-butyl groups enhances its ability to cross the blood-brain barrier, making it an attractive candidate for central nervous system (CNS) drug development. Current research is focused on exploring its effects on neurotransmitter systems and its potential as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of Tert-butyl 3-amino-3-1-methyl-3-(propan-2-y)-1H-pyrazol4-y lpiperidine-l-carbox ylate involves a multi-step process that requires careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as catalytic hydrogenation and protecting group strategies, is essential to achieve the desired product with minimal side reactions. Recent improvements in synthetic methodologies have enabled more efficient production of this compound, facilitating further exploration of its biological activities.

From a computational chemistry perspective, the molecular dynamics and binding interactions of Tert-butyl 3-amino--31-methyl--33-propan--2-y l-lH-pyrazo l4-y lpiperidine-l-carbox ylate have been extensively studied using various computational models. These studies have provided valuable insights into its binding affinity to target proteins and have helped in designing analogs with enhanced potency and selectivity. The integration of experimental data with computational predictions has been crucial in optimizing the pharmacological properties of this compound.

The pharmacokinetic profile of Tert-butyl 3-amino--31-methyl--33-propan--2-y l-lH-pyrazo l4-y lpiperidine-l-carbox ylate is another area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its suitability for clinical use. Advanced techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been employed to study its metabolic pathways and interactions with cytochrome P450 enzymes.

One of the most exciting recent findings regarding Tert-butyl 3-amino--31-methyl--33-propan--2-y l-lH-pyrazo l4-y lpiperidine-l-carbox ylate is its potential role in anti-inflammatory therapy. Inflammatory processes are central to many chronic diseases, including arthritis and cardiovascular disorders. Preliminary studies have shown that this compound can modulate inflammatory cytokine production and reduce inflammation-induced tissue damage. These findings open up new avenues for developing novel anti-inflammatory drugs based on this scaffold.

The development of Tert-butyl 3-amino--31-methyl--33-propan--2-y l-lH-pyrazo l4-y lpiperidine-l-carbox ylate also highlights the importance of collaboration between academia and industry. Pharmaceutical companies are increasingly partnering with academic institutions to leverage their expertise in drug discovery and development. This collaborative approach has led to faster translation of laboratory findings into clinical candidates, accelerating the pace of innovation in the pharmaceutical industry.

In conclusion, Tert-butyl 3-amino--31-methyl--33-propan--2-y l-lH-pyrazo l4-y lpiperidine-l-carbox ylate (CAS No. 2172070--39--0) is a promising compound with significant potential in pharmaceutical applications. Its unique structural features and diverse biological activities make it an attractive candidate for further research and development. As our understanding of its pharmacological properties continues to grow, so too does the likelihood that it will play a crucial role in the development of novel therapeutic agents for various diseases.